Cas no 1248609-72-4 (1-Bromo-2-cyclobutoxycycloheptane)

• Product Name: 1-Bromo-2-cyclobutoxycycloheptane
• CAS No: 1248609-72-4
• MF: C₁₁H₁₉BrO
• MW: 247.171962976456
• CID: 5747506
• PubChem ID: 62382186
• Update Time: 2025-08-03

1-Bromo-2-cyclobutoxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1248609-72-4
• 1-BROMO-2-CYCLOBUTOXYCYCLOHEPTANE
• EN300-1135260
• 1-Bromo-2-cyclobutoxycycloheptane

• Inchi： 1S/C11H19BrO/c12-10-7-2-1-3-8-11(10)13-9-5-4-6-9/h9-11H,1-8H2
• InChI Key： NUJMYXLQDFXBRO-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OC1CCC1

Computed Properties

• Exact Mass: 246.06193g/mol
• Monoisotopic Mass: 246.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-2-cyclobutoxycycloheptane

1-Bromo-2-Cyclobutoxycycloheptane: A Comprehensive Overview

The compound 1-Bromo-2-cyclobutoxycycloheptane (CAS No. 1248609-72-4) is a fascinating molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of cyclic ethers and bromoalkanes, making it a versatile building block for various chemical reactions. The molecule consists of a cycloheptane ring substituted with a bromine atom at position 1 and a cyclobutoxy group at position 2, which introduces interesting stereochemical and electronic properties.

Recent studies have highlighted the potential of 1-Bromo-2-cyclobutoxycycloheptane in the synthesis of advanced materials, particularly in the development of biodegradable polymers. Researchers have explored its ability to undergo ring-opening polymerization under specific conditions, yielding materials with tunable mechanical properties. This makes it a promising candidate for applications in biomedical engineering, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 1-Bromo-2-cyclobutoxycycloheptane typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. One notable approach reported in the literature involves the reaction of cycloheptanol with bromocyclobutane in the presence of a strong base, followed by purification through chromatography. This method ensures high purity and yield, which are critical for downstream applications.

In terms of physical properties, 1-Bromo-2-cyclobutoxycycloheptane exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for solution-based reactions. The molecule's stability under thermal and oxidative conditions has also been evaluated, showing minimal degradation over extended periods.

From an environmental perspective, 1-Bromo-2-cyclobutoxycycloheptane has been assessed for its biodegradability. Initial studies suggest that it undergoes slow hydrolysis in aqueous environments, particularly under alkaline conditions. This characteristic is significant for its potential use in eco-friendly chemical processes, where controlled degradation is desired.

One area where 1-Bromo-2-cyclobutoxycycloheptane has shown remarkable promise is in the field of drug delivery. Its unique structure allows for the incorporation of bioactive molecules through site-specific modifications. For instance, researchers have successfully attached anti-inflammatory agents to the cyclobutoxy group, resulting in prodrugs with enhanced pharmacokinetic profiles.

Furthermore, the compound's role in asymmetric synthesis has been explored. By utilizing chiral catalysts, chemists have achieved enantioselective syntheses of 1-Bromo-2-cyclobutoxycycloheptane, paving the way for its use in producing chiral pharmaceutical intermediates. This capability underscores its importance in modern medicinal chemistry.

In conclusion, 1-Bromo-2-cyclobutoxycycloheptane (CAS No. 1248609-72-4) is a multifaceted compound with applications spanning from materials science to drug delivery. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical solutions. As ongoing studies continue to uncover new potentials for this compound, its significance in various industries is expected to grow further.